6-methyl-4-oxo-N-{3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-4H-chromene-2-carboxamide

• Molecular Formula: C25H26N2O5S
• Molecular Weight: 466.6 g/mol
• IUPAC Name: 6-methyl-4-oxo-N-[3-(oxolan-2-ylmethylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]chromene-2-carboxamide
• InChI: InChI=1S/C25H26N2O5S/c1-14-8-9-19-17(11-14)18(28)12-20(32-19)23(29)27-25-22(16-6-2-3-7-21(16)33-25)24(30)26-13-15-5-4-10-31-15/h8-9,11-12,15H,2-7,10,13H2,1H3,(H,26,30)(H,27,29)
• InChI Key: BKWXYEZZVMMMTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=CC2=O)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)NCC5CCCO5

Description

This compound features a 4-oxo-4H-chromene scaffold substituted with a methyl group at position 6 and a carboxamide group at position 2. The carboxamide moiety is linked to a 4,5,6,7-tetrahydro-1-benzothiophen-2-yl group, which is further functionalized at position 3 with a tetrahydrofuran-2-ylmethyl carbamoyl substituent. The chromene core is a privileged structure in medicinal chemistry due to its bioisosteric resemblance to flavonoids, enabling interactions with diverse biological targets, including kinases and antimicrobial enzymes .

Synthetic routes for analogous chromene derivatives often employ condensation reactions followed by thermal elimination (e.g., using formaldehyde and sulfinyl intermediates) to construct the chromene ring, as traditional aldehyde reduction methods yield complex mixtures . Coupling agents like TBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium tetrafluoroborate) are critical for forming carboxamide bonds, as seen in related pyranone carboxamide syntheses .

Preparation Methods

The synthesis of 6-methyl-4-oxo-N-{3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-4H-chromene-2-carboxamide involves multiple stepsThe reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high yield and purity .

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions but optimized for efficiency and cost-effectiveness. This includes the use of continuous flow reactors and automated systems to streamline the production process.

Chemical Reactions Analysis

6-methyl-4-oxo-N-{3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-4H-chromene-2-carboxamide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions .

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding carboxylic acids, while reduction can produce alcohols or amines. Substitution reactions can introduce different functional groups into the molecule, further diversifying its chemical properties.

Scientific Research Applications

Antimicrobial Activity

Recent studies have indicated that compounds with similar structural motifs exhibit significant antimicrobial properties. For instance, derivatives of chromene have shown effectiveness against both Gram-positive and Gram-negative bacteria. The unique structure of 6-methyl-4-oxo-N-{3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-4H-chromene-2-carboxamide may enhance its antimicrobial efficacy through mechanisms such as disruption of bacterial cell membranes or inhibition of essential bacterial enzymes.

Anti-inflammatory Potential

The compound's structural features suggest potential anti-inflammatory activity. In silico studies have indicated that similar chromene derivatives can inhibit enzymes involved in inflammatory pathways, such as lipoxygenases. This property makes it a candidate for further exploration as a therapeutic agent in inflammatory diseases.

Antifungal Properties

The combination of chromene and benzothiophene structures has been associated with antifungal activity. Research focusing on related compounds has shown promising results against various fungal strains, suggesting that 6-methyl-4-oxo-N-{3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-4H-chromene-2-carboxamide may also possess similar antifungal properties.

Case Studies and Research Findings

Study	Findings
Maliar et al. (2004)	Explored the pharmacological activities of chromone derivatives, highlighting their broad-spectrum efficacy against various pathogens.
Zhou et al. (2007)	Investigated the structural elements contributing to antimicrobial activity in chromone-based compounds.
Recent In Silico Studies	Showed that related compounds can effectively inhibit 5-lipoxygenase, indicating potential for anti-inflammatory drug development.

Mechanism of Action

The mechanism of action of 6-methyl-4-oxo-N-{3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-4H-chromene-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

Compound Name	Core Structure	Key Substituents	Biological Activity/Properties	Reference
Target Compound	4-Oxo-4H-chromene	6-methyl, tetrahydrobenzothiophen-2-yl with tetrahydrofuran carbamoyl	Hypothesized kinase inhibition or antimicrobial activity (based on structural analogs)
N-[2-(6-Methyl-4-oxo-4H-chromen-3-yl)-4-oxothiazolidin-3-yl]furan-2-carboxamide	Chromene-thiazolidinone	Thiazolidinone ring, furan carboxamide	Crystallographic data (single-crystal X-ray); potential anti-inflammatory activity
3-Hydroxy-6-methyl-4-oxo-4H-pyran-2-[N-(4'-methylcoumarin-7-yl) carboxamide] (8c)	Pyranone	3-hydroxy, 4'-methylcoumarin substituent	Antimicrobial (MIC: 8 µg/mL against S. aureus, E. faecalis)
N-(3-Carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxamide	Tetrahydrobenzothiophene	Isoxazolecarboxamide, 2-chlorophenyl	Structural analog with chlorophenyl group; potential kinase targeting

Pharmacological Activity

• Antimicrobial Potential: Compound 8c () shows potent activity against Gram-positive bacteria (S. aureus MIC: 8 µg/mL) and fungi (C. krusei), attributed to the coumarin substituent enhancing membrane disruption. The target compound’s tetrahydrofuran group may similarly modulate lipophilicity and antimicrobial efficacy .
• Kinase Inhibition : Tetrahydrobenzothiophene derivatives () are reported to interact with ATP-binding pockets in kinases. The target compound’s tetrahydrofuran carbamoyl group may fine-tune binding affinity compared to chlorophenyl or isoxazole substituents .

Physicochemical Properties

• Solubility : The tetrahydrofuran carbamoyl group in the target compound likely enhances aqueous solubility compared to purely aromatic analogs (e.g., 4g in ), which rely on halogenated phenyl groups for activity but suffer from poor solubility .
• Crystallinity: Single-crystal X-ray data for the chromene-thiazolidinone analog () (R factor: 0.049) demonstrates the utility of SHELX software in resolving complex heterocyclic structures, a method applicable to the target compound .

Biological Activity

The compound 6-methyl-4-oxo-N-{3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-4H-chromene-2-carboxamide is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The compound can be structurally represented as follows:

$$\text{C}_{22}\text{H}_{26}\text{N}_{2}\text{O}_{4}\text{S}$$

This structure contains multiple functional groups that may contribute to its biological activity, including a chromene moiety and a benzothiophene derivative.

Anticancer Properties

Recent studies have indicated that compounds similar to the one exhibit significant anticancer properties. For instance, derivatives of benzothiophene have been shown to inhibit cancer cell proliferation through various mechanisms, including the induction of apoptosis and cell cycle arrest. A study demonstrated that a related compound effectively reduced tumor growth in xenograft models by targeting specific signaling pathways involved in cell survival and proliferation .

Anti-inflammatory Effects

The compound's structural features suggest potential anti-inflammatory activity. Benzothiophene derivatives have been reported to inhibit pro-inflammatory cytokines and enzymes such as COX-2 and iNOS. In vitro assays showed that these compounds could significantly reduce the production of TNF-alpha and IL-6 in activated macrophages .

Neuroprotective Activity

Neuroprotective effects have also been noted for similar chemical structures. Compounds with chromene and benzothiophene moieties have demonstrated the ability to protect neuronal cells from oxidative stress-induced damage. In animal models of neurodegenerative diseases, these compounds reduced markers of neuronal apoptosis and improved cognitive function .

The biological activities of 6-methyl-4-oxo-N-{3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-4H-chromene-2-carboxamide can be attributed to several mechanisms:

• Inhibition of Kinases : Similar compounds have been shown to inhibit various kinases involved in cancer cell signaling pathways.
• Antioxidant Activity : The presence of phenolic groups contributes to antioxidant properties, mitigating oxidative stress.
• Modulation of Gene Expression : These compounds may influence the expression of genes associated with apoptosis and inflammation.

Case Studies

Study	Findings
Study A	Demonstrated significant reduction in tumor size in mice treated with a related benzothiophene compound.
Study B	Showed that a similar chromene derivative decreased levels of inflammatory markers in human macrophages.
Study C	Found neuroprotective effects in rat models of Alzheimer's disease using a compound with structural similarities.